3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C18H19N3O2S/c1-12-17(13(2)23-21-12)3-4-18(22)20-9-14-7-16(10-19-8-14)15-5-6-24-11-15/h5-8,10-11H,3-4,9H2,1-2H3,(H,20,22)
• InChI Key: QDIVSBYERLSHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=CC(=CN=C2)C3=CSC=C3
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• CAS No.: 1704638-99-2

Description

3-(3,5-Dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide is a heterocyclic compound featuring a propanamide backbone substituted with a 3,5-dimethylisoxazole moiety and a pyridinylmethyl group linked to a thiophene ring. For instance, compounds containing the 3,5-dimethyl-1,2-oxazol-4-yl group (e.g., in ) are associated with histone acetyltransferase (HAT) inhibition and antitumor activity . The pyridine-thiophene substituent may enhance binding affinity to biological targets, as seen in bromodomain inhibitors (e.g., BRD4 ligands in ) .

Biological Activity

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into the compound's synthesis, biological evaluations, and mechanisms of action based on diverse research findings.

Synthesis and Structural Characteristics

The synthesis of this compound involves multi-step organic reactions, typically starting from easily accessible precursors. The structural formula can be represented as follows:

$$C_{16}H_{18}N_{4}O$$

The compound features a 1,2-oxazole ring and a thiophene moiety, which are known to enhance biological activity due to their ability to interact with various biological targets.

Anticancer Activity

Research has indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, studies have shown that derivatives containing oxazole and thiophene rings can induce apoptosis in cancer cell lines. The mechanism often involves the inhibition of cell cycle progression and induction of apoptosis through intrinsic pathways.

In a comparative study of structurally related compounds, it was found that certain derivatives demonstrated IC50 values in the low micromolar range against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (µM)
Compound A	C6 Glioma	5.13
Compound B	SH-SY5Y Neuroblastoma	5.00
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide	TBD	TBD

This table illustrates the potential efficacy of related compounds, suggesting that the target compound may also possess significant anticancer activity.

The proposed mechanisms by which this compound exerts its biological effects include:

• Inhibition of Cell Proliferation : The compound may inhibit key signaling pathways involved in cell growth.
• Induction of Apoptosis : Evidence suggests that compounds with similar structures can activate caspase pathways leading to programmed cell death.
• Cell Cycle Arrest : Studies indicate that such compounds can cause G0/G1 phase arrest in cancer cells, preventing further proliferation.

Case Studies

Several case studies have highlighted the biological potential of similar compounds:

• Study on Oxazole Derivatives : A study demonstrated that oxazole-based derivatives showed selective cytotoxicity against glioblastoma cells while sparing normal cells, highlighting their therapeutic potential in oncology .
• Thiophene-Based Compounds : Another investigation revealed that thiophene-containing compounds exhibited anti-inflammatory and anticancer activities through modulation of NF-kB signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound shares structural motifs with several analogs described in the evidence:

Compound Name / ID	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
Target Compound	Inferred C₁₈H₂₀N₄O₂S	~386.45	Not reported	3,5-Dimethylisoxazole, pyridine-thiophene
7c ()	C₁₆H₁₇N₅O₂S₂	375.46	134–136	Oxadiazole, thiazole, sulfanyl linkage
7d ()	C₁₇H₁₉N₅O₂S₂	389.49	148–150	Oxadiazole, thiazole, sulfanyl linkage
7e ()	C₁₇H₁₉N₅O₂S₂	389.49	172–174	Oxadiazole, thiazole, sulfanyl linkage
7f ()	C₁₇H₁₉N₅O₂S₂	389.49	176–178	Oxadiazole, thiazole, sulfanyl linkage
7a ()	C₁₀H₈N₄O₂S	248.26	Not reported	Pyrazole, thiophene, cyano group

Key Observations:

• The target compound’s 3,5-dimethylisoxazole group distinguishes it from sulfanyl-linked analogs (7c–7f in ), which feature oxadiazole and thiazole rings. This difference likely impacts solubility and metabolic stability .
• Unlike 7a and 7b (), which have pyrazole-thiophene hybrids, the target compound’s pyridine-thiophene substituent may confer stronger π-π stacking interactions with protein targets .

Spectroscopic and Crystallographic Data

• Target Compound: No direct IR/NMR data are provided. However, analogs in show characteristic IR peaks for amide C=O (1650–1680 cm⁻¹) and N–H (3200–3350 cm⁻¹) .
• Crystal Structure () : A related 3,5-dimethylisoxazole ligand bound to BRD4 (PDB entry) reveals key hydrogen bonds between the oxazole’s methyl groups and protein residues (e.g., Leu92, Asn140), supporting its role in target engagement .